
An In-depth Technical Guide to 5-(2,5-
Dimethylphenoxy)isoquinoline

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
5-(2,5-

Dimethylphenoxy)isoquinoline

Cat. No.: B14116313

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and

potential biological relevance of 5-(2,5-Dimethylphenoxy)isoquinoline. The content is

structured to offer both foundational knowledge and practical insights for its application in

research and development.

Section 1: Compound Identification and
Physicochemical Properties
5-(2,5-Dimethylphenoxy)isoquinoline is a substituted aromatic heterocyclic compound. Its

core structure consists of an isoquinoline ring system linked to a 2,5-dimethylphenoxy group via

an ether bond at the 5-position.

Chemical Identifiers
A summary of the key identifiers for 5-(2,5-Dimethylphenoxy)isoquinoline is presented in the

table below. These identifiers are crucial for database searches, procurement, and regulatory

documentation.
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Identifier Value Source

CAS Number 1210329-82-0 [1]

Molecular Formula C₁₇H₁₅NO [1]

Molecular Weight 249.31 g/mol [1]

Probable IUPAC Name

5-((2,5-

dimethylphenyl)oxy)isoquinolin

e

Inferred

Canonical SMILES String
Cc1ccc(c(c1)C)Oc2cccc3cnccc

23
Inferred

Physicochemical Characteristics
While specific experimental data for 5-(2,5-Dimethylphenoxy)isoquinoline is not widely

available, its properties can be inferred from its structural components: the isoquinoline core

and the dimethylphenoxy substituent. The isoquinoline moiety imparts a basic character to the

molecule, while the dimethylphenoxy group contributes to its lipophilicity.[2][3] It is expected to

be a solid at room temperature with solubility in common organic solvents.

Section 2: Synthesis of 5-(2,5-
Dimethylphenoxy)isoquinoline
The synthesis of 5-(2,5-Dimethylphenoxy)isoquinoline can be approached through

established cross-coupling methodologies for the formation of aryl-oxygen bonds. The Ullmann

condensation and the Buchwald-Hartwig amination are two prominent and reliable strategies

for this transformation.[4][5][6] A plausible synthetic route is outlined below, employing the

Ullmann condensation, which is a classic and effective method for forming diaryl ethers.[5][7]

Proposed Synthetic Workflow: Ullmann Condensation
The proposed synthesis involves the copper-catalyzed coupling of a halogenated isoquinoline

with 2,5-dimethylphenol. 5-Chloroisoquinoline is a suitable starting material due to its

commercial availability and reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design - PMC
[pmc.ncbi.nlm.nih.gov]

2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

3. New arylated benzo[h]quinolines induce anti-cancer activity by oxidative stress-mediated
DNA damage - PMC [pmc.ncbi.nlm.nih.gov]

4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

5. Ullmann condensation - Wikipedia [en.wikipedia.org]

6. organic-synthesis.com [organic-synthesis.com]

7. synarchive.com [synarchive.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 5-(2,5-
Dimethylphenoxy)isoquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14116313/docs#an-in-depth-technical-guide-to-5-2-
5-dimethylphenoxy-isoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14116313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

